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Compound of Interest

Compound Name: Mevidalen

Cat. No.: B608738 Get Quote

Providing essential safety and logistical information for the proper handling and disposal of the

investigational drug Mevidalen is critical for maintaining a safe laboratory environment and

ensuring regulatory compliance. As a novel dopaminergic drug under development, specific

disposal protocols are not widely available. Therefore, this guide synthesizes general best

practices for the disposal of investigational pharmaceutical compounds, tailored to researchers,

scientists, and drug development professionals.

The primary directive for the disposal of any investigational drug, including Mevidalen, is to

consult with your institution's Environmental Health and Safety (EHS) department and to follow

any guidance provided by the drug's sponsor, Eli Lilly and Company. These entities will have

the most current information and will be able to provide specific instructions based on local

regulations and the latest safety data for the compound.

Key Chemical and Physical Properties of Mevidalen
Understanding the basic properties of Mevidalen is a prerequisite for a thorough safety

assessment. Below is a summary of its key characteristics.
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Property Value

IUPAC Name

2-(2,6-dichlorophenyl)-1-[(1S,3R)-3-

(hydroxymethyl)-5-(3-hydroxy-3-methylbutyl)-1-

methyl-3,4-dihydro-1H-isoquinolin-2-

yl]ethanone[1]

Molecular Formula C24H29Cl2NO3[2]

Molar Mass 450.40 g·mol−1[2]

CAS Number 1638667-79-4[2]

Synonyms LY3154207, Mevidalen hydroxybenzoate[3]

Recommended Disposal Workflow
In the absence of a specific Safety Data Sheet (SDS) detailing disposal procedures, a

structured decision-making process is essential. The following workflow diagram outlines the

recommended steps for the proper disposal of Mevidalen.
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Start: Mevidalen Waste for Disposal

Consult Institutional Environmental Health & Safety (EHS) and Drug Sponsor

Is Mevidalen classified as hazardous waste by EHS?

Follow institutional protocol for hazardous chemical waste disposal.
This may include incineration by an approved vendor.

Yes

Follow institutional protocol for non-hazardous pharmaceutical waste disposal.

No

End: Mevidalen Properly Disposed

If deemed non-hazardous, dispose in a biohazard-chemotoxic container for incineration.

Click to download full resolution via product page

Mevidalen Disposal Decision Workflow

General Disposal Procedures for Investigational
Drugs
Should direct guidance from EHS or the sponsor not be immediately available, general

principles for the disposal of pharmaceutical waste should be followed. Unused investigational

medications are typically destroyed in accordance with the Federal Resource Conservation and

Recovery Act (RCRA) guidelines.
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For non-hazardous pharmaceutical waste, the following steps are generally recommended:

Do Not Dispose Down the Drain: Avoid flushing Mevidalen down the toilet or sink, as its

environmental impact is not well-documented.

Render Unusable: Mix the Mevidalen (do not crush tablets or capsules) with an unpalatable

substance such as dirt, cat litter, or used coffee grounds.[4]

Contain and Seal: Place the mixture in a sealed container, such as a plastic bag, to prevent

leakage.[4]

Dispose in Trash: Throw the sealed container in the household or laboratory trash.[4]

Remove Personal Information: For empty containers, be sure to scratch out all personal or

identifying information on the label before recycling or discarding.[4]

It is important to note that some investigational drugs may be classified as hazardous waste

and will require special handling and disposal through an approved vendor.[5]

Understanding Mevidalen's Mechanism of Action
While not directly related to disposal, understanding the biological activity of Mevidalen can

inform a comprehensive safety assessment. Mevidalen is a selective positive allosteric

modulator (PAM) of the dopamine D1 receptor.[2][6] This means it enhances the effect of

dopamine at this receptor. The following diagram illustrates this signaling pathway.
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Mevidalen's Signaling Pathway

By providing this procedural guidance, we aim to equip researchers and laboratory

professionals with the necessary information to handle and dispose of Mevidalen safely and

responsibly, thereby building a foundation of trust and demonstrating a commitment to safety

beyond the product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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